Cas no 2877635-04-4 (2-cyclopropyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methylpyrimidine)

• Product Name: 2-cyclopropyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methylpyrimidine
• CAS No: 2877635-04-4
• MF: C₁₈H₂₄F₂N₄O
• MW: 350.406170845032
• CID: 5328540
• PubChem ID: 165434924
• Update Time: 2025-10-28

2-cyclopropyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040866078
• 2877635-04-4
• 2-cyclopropyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methylpyrimidine
• F6752-7099
• [1-(2-Cyclopropyl-6-methyl-4-pyrimidinyl)-3-pyrrolidinyl](4,4-difluoro-1-piperidinyl)methanone

• Inchi： 1S/C18H24F2N4O/c1-12-10-15(22-16(21-12)13-2-3-13)24-7-4-14(11-24)17(25)23-8-5-18(19,20)6-9-23/h10,13-14H,2-9,11H2,1H3
• InChI Key： YMVWHBLJZMUKPQ-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C=C(C)N=C(C3CC3)N=2)C1)(N1CCC(F)(F)CC1)=O

Computed Properties

• Exact Mass: 350.19181773g/mol
• Monoisotopic Mass: 350.19181773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.0±50.0 °C(Predicted)
• pka: 7.81±0.41(Predicted)

Additional information on 2-cyclopropyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methylpyrimidine

2-Cyclopropyl-4-[3-(4,4-Difluoropiperidine-1-Carbonyl)Pyrrolidin-1-Yl]-6-Methylpyrimidine: A Comprehensive Overview

The compound 2-Cyclopropyl-4-[3-(4,4-Difluoropiperidine-1-Carbonyl)Pyrrolidin-1-Yl]-6-Methylpyrimidine, identified by the CAS registry number CAS No. 2877635-04-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds widely studied for their roles in biochemistry and pharmacology. The structure of this molecule is characterized by a pyrimidine ring system with substituents that include a cyclopropyl group, a methyl group, and a complex side chain involving a difluoropiperidine moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield but also enhanced the purity of the product, making it more suitable for high-throughput screening in drug discovery programs. The incorporation of fluorine atoms in the piperidine ring introduces electronic effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, studies published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications have highlighted its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The ability of this compound to selectively inhibit specific kinases makes it a valuable lead molecule for developing targeted therapies.

Beyond its therapeutic applications, this compound has also garnered interest in materials science. Its rigid structure and ability to form stable crystal lattices make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing self-assembled monolayers (SAMs) and supramolecular assemblies, which are essential components in nanotechnology and advanced materials.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological fate of synthetic compounds like this one becomes crucial. Recent studies have employed computational modeling techniques to predict its environmental persistence and toxicity profiles, providing valuable insights for eco-friendly chemical design.

In conclusion, 2-Cyclopropyl-4-[3-(4,4-Difluoropiperidine-1-Carbonyl)Pyrrolidin-1-Yl]-6-Methylpyrimidine represents a versatile molecule with multifaceted applications across diverse scientific disciplines. Its unique chemical structure, combined with cutting-edge synthetic methods and interdisciplinary research efforts, positions it as a key player in advancing both medical therapies and material innovations. As research continues to unfold, this compound is expected to contribute significantly to the development of novel solutions addressing global challenges in health and technology.